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  3. 3,3,4-trideuterio-5-[(3S,5R,8R,9S,10S,12R,13S,14S,17S)-3-[5-[5-(4,5-dihydroxy-6-methyloxan-2-yl)oxy-4-hydroxy-6-methyloxan-2-yl]oxy-4-hydroxy-6-methyloxan-2-yl]oxy-12,14-dihydroxy-10,13-dimethyl-1,2,3,4,5,6,7,8,9,11,12,15,16,17-tetradecahydrocyclopenta[a]phenanthren-17-yl]furan-2-one
3,3,4-trideuterio-5-[(3S,5R,8R,9S,10S,12R,13S,14S,17S)-3-[5-[5-(4,5-dihydroxy-6-methyloxan-2-yl)oxy-4-hydroxy-6-methyloxan-2-yl]oxy-4-hydroxy-6-methyloxan-2-yl]oxy-12,14-dihydroxy-10,13-dimethyl-1,2,3,4,5,6,7,8,9,11,12,15,16,17-tetradecahydrocyclopenta[a]phenanthren-17-yl]furan-2-one 3,3,4-trideuterio-5-[(3S,5R,8R,9S,10S,12R,13S,14S,17S)-3-[5-[5-(4,5-dihydroxy-6-methyloxan-2-yl)oxy-4-hydroxy-6-methyloxan-2-yl]oxy-4-hydroxy-6-methyloxan-2-yl]oxy-12,14-dihydroxy-10,13-dimethyl-1,2,3,4,5,6,7,8,9,11,12,15,16,17-tetradecahydrocyclopenta[a]phenanthren-17-yl]furan-2-one Digoxin-d3 is intended for use as an internal standard for the quantification of digoxin by GC- or LC-MS. Digoxin is a cardiac glycoside and metabolite of digitoxin that binds to and inhibits the Na+/K+-ATPase in cardiac tissues in an ATP- and Mg2+-dependent manner. This inhibition results in loss of the transmembrane Na+ gradient, which decreases activity of the Na+/Ca2+ exchanger, increasing intracellular Ca2+ levels, inotropy, and cardiac force. It increases activity of mitochondrial ATPase and actomyosin ATPase in rat hearts, which is directly correlated with increased myofibrillar contractile strength. In vivo, digoxin also decreases right atrial pressure and increases cardiac output in a canine model of congestive heart failure produced by pulmonary artery constriction. Formulations containing digoxin have been used to treat atrial fibrillation.
Brand Name: Vulcanchem
CAS No.: 127299-95-0
VCID: VC0019819
InChI: InChI=1S/C41H64O14/c1-19-36(47)28(42)15-34(50-19)54-38-21(3)52-35(17-30(38)44)55-37-20(2)51-33(16-29(37)43)53-24-8-10-39(4)23(13-24)6-7-26-27(39)14-31(45)40(5)25(9-11-41(26,40)48)22-12-32(46)49-18-22/h12,19-21,23-31,33-38,42-45,47-48H,6-11,13-18H2,1-5H3/i12D,18D2
SMILES: CC1C(C(CC(O1)OC2C(OC(CC2O)OC3C(OC(CC3O)OC4CCC5(C(C4)CCC6C5CC(C7(C6(CCC7C8=CCC(=O)O8)O)C)O)C)C)C)O)O
Molecular Formula: C41H64O14
Molecular Weight: 784.0 g/mol

3,3,4-trideuterio-5-[(3S,5R,8R,9S,10S,12R,13S,14S,17S)-3-[5-[5-(4,5-dihydroxy-6-methyloxan-2-yl)oxy-4-hydroxy-6-methyloxan-2-yl]oxy-4-hydroxy-6-methyloxan-2-yl]oxy-12,14-dihydroxy-10,13-dimethyl-1,2,3,4,5,6,7,8,9,11,12,15,16,17-tetradecahydrocyclopenta[a]phenanthren-17-yl]furan-2-one

CAS No.: 127299-95-0

Cat. No.: VC0019819

Molecular Formula: C41H64O14

Molecular Weight: 784.0 g/mol

* For research use only. Not for human or veterinary use.

3,3,4-trideuterio-5-[(3S,5R,8R,9S,10S,12R,13S,14S,17S)-3-[5-[5-(4,5-dihydroxy-6-methyloxan-2-yl)oxy-4-hydroxy-6-methyloxan-2-yl]oxy-4-hydroxy-6-methyloxan-2-yl]oxy-12,14-dihydroxy-10,13-dimethyl-1,2,3,4,5,6,7,8,9,11,12,15,16,17-tetradecahydrocyclopenta[a]phenanthren-17-yl]furan-2-one - 127299-95-0

Specification

Description Digoxin-d3 is intended for use as an internal standard for the quantification of digoxin by GC- or LC-MS. Digoxin is a cardiac glycoside and metabolite of digitoxin that binds to and inhibits the Na+/K+-ATPase in cardiac tissues in an ATP- and Mg2+-dependent manner. This inhibition results in loss of the transmembrane Na+ gradient, which decreases activity of the Na+/Ca2+ exchanger, increasing intracellular Ca2+ levels, inotropy, and cardiac force. It increases activity of mitochondrial ATPase and actomyosin ATPase in rat hearts, which is directly correlated with increased myofibrillar contractile strength. In vivo, digoxin also decreases right atrial pressure and increases cardiac output in a canine model of congestive heart failure produced by pulmonary artery constriction. Formulations containing digoxin have been used to treat atrial fibrillation.
CAS No. 127299-95-0
Molecular Formula C41H64O14
Molecular Weight 784.0 g/mol
IUPAC Name 3,5,5-trideuterio-4-[3-[5-[5-(4,5-dihydroxy-6-methyloxan-2-yl)oxy-4-hydroxy-6-methyloxan-2-yl]oxy-4-hydroxy-6-methyloxan-2-yl]oxy-12,14-dihydroxy-10,13-dimethyl-1,2,3,4,5,6,7,8,9,11,12,15,16,17-tetradecahydrocyclopenta[a]phenanthren-17-yl]furan-2-one
Standard InChI InChI=1S/C41H64O14/c1-19-36(47)28(42)15-34(50-19)54-38-21(3)52-35(17-30(38)44)55-37-20(2)51-33(16-29(37)43)53-24-8-10-39(4)23(13-24)6-7-26-27(39)14-31(45)40(5)25(9-11-41(26,40)48)22-12-32(46)49-18-22/h12,19-21,23-31,33-38,42-45,47-48H,6-11,13-18H2,1-5H3/i12D,18D2
Standard InChI Key LTMHDMANZUZIPE-YTQDZEBXSA-N
Isomeric SMILES [2H]C1=C(C(OC1=O)([2H])[2H])C2CCC3(C2(C(CC4C3CCC5C4(CCC(C5)OC6CC(C(C(O6)C)OC7CC(C(C(O7)C)OC8CC(C(C(O8)C)O)O)O)O)C)O)C)O
SMILES CC1C(C(CC(O1)OC2C(OC(CC2O)OC3C(OC(CC3O)OC4CCC5(C(C4)CCC6C5CC(C7(C6(CCC7C8=CCC(=O)O8)O)C)O)C)C)C)O)O
Canonical SMILES CC1C(C(CC(O1)OC2C(OC(CC2O)OC3C(OC(CC3O)OC4CCC5(C(C4)CCC6C5CC(C7(C6(CCC7C8=CC(=O)OC8)O)C)O)C)C)C)O)O

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